Cas no 1823254-56-3 (Pyridine, 5-(1-bromoethyl)-2-chloro-3-methyl-)

• Product Name: Pyridine, 5-(1-bromoethyl)-2-chloro-3-methyl-
• CAS No: 1823254-56-3
• MF: C₈H₉BrClN
• MW: 234.520760297775
• MDL: MFCD28134992
• CID: 5172252
• PubChem ID: 130140085
• Update Time: 2025-06-11

Pyridine, 5-(1-bromoethyl)-2-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-(1-bromoethyl)-2-chloro-3-methyl-

• MDL： MFCD28134992
• Inchi： 1S/C8H9BrClN/c1-5-3-7(6(2)9)4-11-8(5)10/h3-4,6H,1-2H3
• InChI Key： IJTMJBBOERIKAE-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(C(Br)C)C=C1C

Additional information on Pyridine, 5-(1-bromoethyl)-2-chloro-3-methyl-

Pyridine, 5-(1-bromoethyl)-2-chloro-3-methyl- (CAS No. 1823254-56-3): A Comprehensive Overview

Pyridine, 5-(1-bromoethyl)-2-chloro-3-methyl- (CAS No. 1823254-56-3) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, characterized by a pyridine core substituted with a 1-bromoethyl group at the 5-position, a chloro group at the 2-position, and a methyl group at the 3-position, exhibits a rich chemical profile that makes it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of Pyridine, 5-(1-bromoethyl)-2-chloro-3-methyl- (CAS No. 1823254-56-3) imparts distinct reactivity and interaction capabilities with biological targets. The presence of the bromoethyl side chain enhances its potential for further functionalization, allowing for the attachment of various pharmacophores. This feature is particularly useful in drug discovery, where modifications at specific positions can fine-tune the biological activity of a molecule.

Recent advancements in medicinal chemistry have highlighted the utility of this compound in the development of novel therapeutic agents. The chloro and methyl substituents contribute to its stability and solubility, making it an attractive candidate for further exploration in synthetic chemistry. Researchers have leveraged these properties to design molecules with enhanced binding affinity and selectivity towards specific biological targets.

In particular, the 1-bromoethyl group has been utilized in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules. These reactions enable the introduction of aryl or amino groups at various positions, expanding the structural diversity of derived compounds. Such modifications have been instrumental in developing small-molecule inhibitors for enzymes and receptors involved in critical biological pathways.

The pharmaceutical industry has shown considerable interest in Pyridine, 5-(1-bromoethyl)-2-chloro-3-methyl- (CAS No. 1823254-56-3) due to its potential as a building block for drug candidates. Its structural motif is reminiscent of several known bioactive compounds, suggesting that derivatives of this compound may exhibit similar pharmacological effects. For instance, analogs with similar substitution patterns have been investigated for their roles in modulating neurotransmitter receptors and ion channels.

One notable area of research involves the exploration of this compound as a precursor for antiviral and anticancer agents. The pyridine core is a common scaffold in many therapeutic drugs, and its derivatives have demonstrated efficacy against various diseases. By incorporating functional groups like chloro and methyl, researchers aim to enhance the pharmacokinetic properties of these compounds, improving their bioavailability and therapeutic index.

The synthesis of Pyridine, 5-(1-bromoethyl)-2-chloro-3-methyl- (CAS No. 1823254-56-3) involves multi-step organic transformations that highlight its synthetic versatility. The introduction of the bromoethyl group typically requires bromination followed by nucleophilic substitution or other coupling strategies. The subsequent installation of the chloro and methyl substituents further demonstrates the compound's adaptability in synthetic pathways.

In conclusion, Pyridine, 5-(1-bromoethyl)-2-chloro-3-methyl- (CAS No. 1823254-56-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for drug discovery efforts. As research continues to uncover new applications for this compound, its role in developing innovative therapeutic agents is likely to expand further.